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Compound of Interest

Compound Name: (2-Propylphenyl)thiourea

CAS No.: 1251208-53-3

Cat. No.: B2601962

Get Quote

CAS Registry Number: 1251208-53-3 Molecular Formula: C₁₀H₁₄N₂S Molecular Weight: 194.30

g/mol IUPAC Name: 1-(2-Propylphenyl)thiourea

Executive Summary & Strategic Importance
(2-Propylphenyl)thiourea is a critical organosulfur scaffold used primarily as an intermediate

in the synthesis of fused heterocyclic compounds (e.g., 2-aminobenzothiazoles) and complex

amidinothiourea derivatives with antiparasitic and pesticidal utility. Its ortho-propyl substituent

introduces significant steric bulk, influencing both the kinetics of its formation and the

regioselectivity of downstream cyclizations.

This guide details a high-fidelity synthesis protocol designed to overcome the steric hindrance

of the 2-propyl group, ensuring high yield and purity suitable for pharmaceutical applications.

The methodology prioritizes the Benzoyl Isothiocyanate Route for its superior purification profile

compared to the classic ammonium thiocyanate method.
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The synthesis of (2-Propylphenyl)thiourea is best approached via the nucleophilic addition of

2-propylaniline to a reactive isothiocyanate equivalent.

Mechanistic Pathway:

Activation: Benzoyl chloride reacts with ammonium thiocyanate to form benzoyl

isothiocyanate in situ, a highly electrophilic species.

Addition: The sterically hindered 2-propylaniline attacks the isothiocyanate carbon, forming

an N-benzoyl thiourea intermediate.

Hydrolysis: Base-catalyzed hydrolysis removes the benzoyl protecting group, yielding the

free thiourea.
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Figure 1: Retrosynthetic disconnection showing the benzoyl isothiocyanate pathway, chosen for

its ability to drive the reaction despite steric hindrance.

Experimental Protocol
Method A: The Benzoyl Isothiocyanate Route
(Recommended)
Rationale: This method avoids the harsh acidic conditions of the classic method and prevents

the formation of side products common with direct thiocyanate salts. The intermediate N-
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benzoyl derivative is crystalline and easily purified, ensuring the final product is of analytical

grade.

Reagents:
2-Propylaniline (1.0 eq)

Benzoyl chloride (1.1 eq)

Ammonium thiocyanate (1.2 eq)

Acetone (Solvent, anhydrous)

Sodium hydroxide (10% aqueous solution)

Step-by-Step Procedure:
Preparation of Benzoyl Isothiocyanate:

In a 250 mL round-bottom flask equipped with a reflux condenser and addition funnel,

dissolve ammonium thiocyanate (1.2 eq) in anhydrous acetone.

Add benzoyl chloride (1.1 eq) dropwise over 15 minutes. A white precipitate of ammonium

chloride will form immediately.

Critical Step: Reflux the mixture for 15 minutes to ensure complete conversion to benzoyl

isothiocyanate.

Nucleophilic Addition:

Cool the mixture to room temperature.

Add a solution of 2-propylaniline (1.0 eq) in acetone dropwise. The reaction is exothermic;

control the rate to maintain a gentle reflux or keep temperature <40°C.

Reflux for 1 hour. TLC (Hexane:Ethyl Acetate 7:3) should show consumption of the aniline.

Pour the reaction mixture into ice-cold water (500 mL). The N-benzoyl-N'-(2-
propylphenyl)thiourea intermediate will precipitate as a solid. Filter and wash with water.
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[1][2][3]

Hydrolysis to Final Product:

Suspend the wet intermediate in 10% NaOH solution (5 eq of NaOH relative to starting

aniline).

Heat to 80°C for 30–60 minutes. The solution will initially clear as the salt forms, followed

by the precipitation of the free thiourea or cloudiness upon cooling.

Cool to 0°C and neutralize with dilute HCl to pH 7–8.

Filter the resulting white solid. Recrystallize from Ethanol/Water (1:1) to obtain pure (2-
Propylphenyl)thiourea.

Method B: Ammonium Thiocyanate/Acid Route
(Alternative)
Suitable for large-scale, lower-purity requirements.

Dissolve 2-propylaniline in dilute HCl.

Add ammonium thiocyanate (solid, 1.5 eq) and heat to 80–90°C for 4–6 hours.

Cool to precipitate the product.[1][3] Note: This method often requires multiple

recrystallizations to remove purple/pink oxidation byproducts.

Characterization & Data Analysis
The ortho-propyl group provides a distinct NMR signature. The loss of symmetry in the

aromatic ring and the aliphatic chain signals are diagnostic.

Predicted Spectroscopic Data
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Technique Parameter
Diagnostic Signal /
Value

Interpretation

¹H NMR Aliphatic δ 0.92 (t, 3H, -CH₃)
Terminal methyl of

propyl chain.

(DMSO-d₆) δ 1.58 (m, 2H, -CH₂-)
Methylene bridge

(beta).

δ 2.55 (t, 2H, -CH₂-Ar)
Benzylic methylene

(alpha).

Aromatic δ 7.10 – 7.30 (m, 4H)

Ortho-substituted

pattern (ABCD

system).

Thiourea δ 7.50 (br s, 1H, -NH₂)
Exchangeable proton

(asymmetric).

δ 9.20 (br s, 1H, -NH-

Ar)

Downfield shift due to

aromatic ring current.

¹³C NMR Thiocarbonyl δ 181.5 ppm
Characteristic C=S

carbon.

Aliphatic δ 14.1, 22.5, 34.2 ppm

Propyl carbons

(methyl, methylene,

benzylic).

FT-IR Functional 3150–3350 cm⁻¹

ν(N-H) stretching

(broad, multiple

bands).

1250 cm⁻¹
ν(C=S) stretching

(strong).

MS (ESI) Molecular Ion m/z 195.1 [M+H]⁺
Consistent with MW

194.30.
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Figure 2: Experimental workflow for the high-purity synthesis of (2-Propylphenyl)thiourea.

Applications & Biological Relevance[4][5][6][7][8]
Heterocycle Synthesis: This thiourea is the direct precursor for 7-propyl-2-

aminobenzothiazole via oxidative cyclization (Hugerschoff reaction) using bromine or thionyl

chloride. The 2-propyl group remains at the 7-position (per IUPAC numbering for
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benzothiazoles derived from ortho-anilines), creating a lipophilic pocket useful in kinase

inhibitor design.

Amidinothioureas: As noted in patent literature [1], reaction with carbodiimides or

cyanamides yields amidinothioureas, which are potent antiparasitic agents.

Tyrosinase Inhibition: Similar ortho-substituted phenylthioureas have shown efficacy in

inhibiting tyrosinase, an enzyme critical for melanin synthesis, making this compound a

candidate for skin hyperpigmentation research [2].

Safety & Handling
Goitrogenic Potential: Thioureas are known to interfere with iodine uptake in the thyroid.

Handle in a fume hood and wear nitrile gloves.

Skin Sensitization: Avoid contact; thioureas are potential contact allergens.

Reactivity: Incompatible with strong oxidizing agents (risk of sulfur oxidation to sulfonic

acids).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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